4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinoline

• IUPAC Name: 4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinoline
• InChI: InChI=1S/C20H23N5/c1-14-15(2)22-16(3)23-20(14)25-12-10-24(11-13-25)19-8-9-21-18-7-5-4-6-17(18)19/h4-9H,10-13H2,1-3H3
• InChI Key: RQSSDEWVBZJZRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCN(CC2)C3=CC=NC4=CC=CC=C43)C)C
• Molecular Formula: C20H23N5
• Molecular Weight: 333.4 g/mol

Description

Quinoline, piperazine, and pyrimidine are all important structures in medicinal chemistry. Quinoline derivatives are utilized in various areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc. Piperazine is a common structural unit in pharmaceuticals and materials science. Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of compounds containing these rings often involves the formation of the ring system followed by functionalization. For example, quinoline derivatives can be synthesized through the Skraup reaction, Doebner reaction, or Friedlander synthesis. Piperazine can be synthesized from diethanolamine and ethylene chlorohydrin.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of nitrogen-containing rings. Quinoline is a heterocyclic aromatic organic compound with the formula C9H7N. It is a colorless hygroscopic liquid with a strong odor. Piperazine is an organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Chemical Reactions Analysis

These compounds can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds depend on their exact structure. For example, quinoline is a colorless hygroscopic liquid with a strong odor. It is less dense than water and insoluble in water.

Scientific Research Applications

4-Q has been studied for its potential applications in a variety of scientific research areas. For example, it has been used as a tool to study the structure and function of proteins, as well as the interactions between proteins and other molecules. It has also been used to study the structure and function of enzymes, as well as the mechanisms of enzyme catalysis. Additionally, 4-Q has been used to study the effects of drugs on cellular processes, as well as the mechanisms of drug action.

Mechanism of Action

The mechanism of action of 4-Q is not well understood, but it is thought to involve the binding of the compound to specific proteins or enzymes. This binding is thought to alter the structure and/or function of the proteins or enzymes, which can then lead to the desired biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Q have been studied in a variety of systems. For example, 4-Q has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, 4-Q has been shown to modulate the activity of certain receptors, such as the 5-HT2A serotonin receptor, which is involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

The use of 4-Q in lab experiments has several advantages. For example, it is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, 4-Q is relatively non-toxic and has relatively low solubility in organic solvents. However, there are some limitations to its use in lab experiments. For example, 4-Q can be difficult to purify and can be difficult to store for long periods of time. Additionally, it can be difficult to accurately measure its concentration in a solution.

Future Directions

There are a number of potential future directions for the use of 4-Q in scientific research. For example, it could be used to develop new drugs or to improve existing drugs. Additionally, it could be used to study the structure and function of proteins and enzymes in greater detail. It could also be used to study the mechanisms of drug action and to develop new strategies for drug delivery. Finally, it could be used to study the effects of drugs on cellular processes, such as metabolism and gene expression.

Synthesis Methods

4-Q can be synthesized from a variety of starting materials, including 2,5,6-trimethylpyrimidin-4-yl piperazin-1-yl chloride and 4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]aniline. The synthesis involves the reaction of these two starting materials in the presence of a base, such as sodium hydroxide, to form 4-Q. The reaction is typically carried out at room temperature and is usually complete within 2-3 hours. The product can then be purified using a variety of methods, such as column chromatography or recrystallization.

Safety and Hazards

The safety and hazards associated with these compounds can vary widely depending on their structure and the specific substituents they contain.